Cas no 63819-66-9 (Di-tert-butylamine Hydrochloride)

• Product Name: Di-tert-butylamine Hydrochloride
• CAS No: 63819-66-9
• MF: C₈H₂₀ClN
• MW: 165.7041015625
• CID: 4091379
• PubChem ID: 12507332
• Update Time: 2025-09-27

Di-tert-butylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, N-(1,1-dimethylethyl)-2-methyl-, hydrochloride
• 2-Propanamine, N-(1,1-dimethylethyl)-2-methyl-, hydrochloride (1:1)
• Di-tert-butylamine Hydrochloride
• 63819-66-9
• N-(1,1-Dimethylethyl)-2-methyl-2-propanamine Hydrochloride
• SCHEMBL6065121

• Inchi： 1S/C8H19N.ClH/c1-7(2,3)9-8(4,5)6;/h9H,1-6H3;1H
• InChI Key： MOLDZOIISGAJFP-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 165.1284273Da
• Monoisotopic Mass: 165.1284273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Di-tert-butylamine Hydrochloride

Recent Advances in the Application of Di-tert-butylamine Hydrochloride (63819-66-9) in Chemical Biology and Pharmaceutical Research

Di-tert-butylamine Hydrochloride (CAS: 63819-66-9) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This tertiary amine derivative, characterized by its bulky tert-butyl groups, has demonstrated versatile applications in organic synthesis, medicinal chemistry, and drug development. The unique steric and electronic properties of this compound make it particularly valuable as a building block for complex molecular architectures and as a precursor for various biologically active molecules.

Recent studies have highlighted the role of Di-tert-butylamine Hydrochloride in facilitating challenging synthetic transformations. A 2023 publication in the Journal of Organic Chemistry demonstrated its effectiveness as a sterically hindered base in palladium-catalyzed cross-coupling reactions, enabling the synthesis of highly substituted aromatic compounds with improved yields and selectivity. The compound's ability to modulate reaction pathways while minimizing unwanted side reactions has made it particularly valuable in the synthesis of complex pharmaceutical intermediates.

In pharmaceutical applications, researchers have explored Di-tert-butylamine Hydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. A recent patent application (WO2023051234) describes its use in the preparation of selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The compound's structural features contribute to enhanced binding affinity and selectivity in these therapeutic agents, addressing a critical challenge in kinase inhibitor development.

Analytical chemistry studies have also benefited from the unique properties of 63819-66-9. A 2024 study published in Analytical Chemistry demonstrated its utility as a derivatization agent for mass spectrometry analysis of carboxylic acid-containing metabolites. The tert-butyl groups provide distinctive fragmentation patterns that enable more confident compound identification in complex biological matrices, advancing metabolomics research capabilities.

Recent safety and toxicology assessments of Di-tert-butylamine Hydrochloride have provided important data for its industrial application. A comprehensive evaluation published in Regulatory Toxicology and Pharmacology (2023) established an occupational exposure limit and characterized its environmental fate, supporting its safe use in pharmaceutical manufacturing. These studies have confirmed that while the compound requires proper handling precautions, it presents manageable risks when appropriate safety protocols are followed.

Looking forward, the unique chemical properties of Di-tert-butylamine Hydrochloride continue to inspire innovative applications. Current research directions include its potential as a template for designing novel enzyme inhibitors and its use in the development of advanced drug delivery systems. The compound's versatility and established synthetic accessibility position it as a valuable tool for addressing emerging challenges in chemical biology and pharmaceutical sciences.